ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C31H34N2O3S2/c1-4-36-31(35)29-24-11-6-5-7-13-26(24)38-30(29)32-28(34)19-37-27-18-33(25-12-9-8-10-23(25)27)17-22-16-20(2)14-15-21(22)3/h8-10,12,14-16,18H,4-7,11,13,17,19H2,1-3H3,(H,32,34)
• InChI Key: BVZFCQCSSHUMED-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=CN(C4=CC=CC=C43)CC5=C(C=CC(=C5)C)C
• Molecular Formula: C31H34N2O3S2
• Molecular Weight: 546.7 g/mol
• CAS No.: 681279-94-7

Description

This compound is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry. It includes an indole ring, which is a common structure in many natural products and pharmaceuticals. It also contains a thiophene ring, which is a sulfur-containing heterocycle that is found in many drugs and functional materials.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring systems and functional groups. The presence of the indole and thiophene rings would contribute to the compound’s aromaticity, potentially affecting its reactivity and interactions with biological targets.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing indole and thiophene rings can undergo a variety of chemical reactions. For example, the indole ring can participate in electrophilic substitution reactions, while the thiophene ring can undergo reactions such as halogenation and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups and structural features. For example, the presence of the carbonyl and amino groups could affect its solubility and reactivity.

Scientific Research Applications

Synthesis and Characterization

The compound ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate, due to its complexity and specificity, does not directly appear in the literature accessible through the current database. However, research on related thiophene-based compounds provides insight into their potential applications and synthesis methodologies. For instance, studies on the synthesis and characterization of similar compounds involve comprehensive methods including the use of various precursors and conditions to achieve the desired thiophene derivatives. These processes often include steps like mercapto acetic acid reaction, condensation with phenyl phosphoro dichloridates, and further modifications to introduce different functional groups or to form complexes with metals such as Cr(III) and Zn(II) (Spoorthy et al., 2021); (Altundas et al., 2010). These methodologies could be adapted for the synthesis of this compound by selecting appropriate starting materials and reaction conditions.

Antimicrobial and Antifungal Applications

Thiophene-based compounds, including those structurally similar to the queried compound, have been studied for their antimicrobial and antifungal properties. For example, some novel cycloalkylthiophene Schiff bases and their metal complexes have shown significant activity against various pathogenic strains, suggesting the potential of thiophene derivatives in developing new antimicrobial agents (Altundas et al., 2010). This highlights the possibility of employing this compound in similar applications, given its structural affinity to these active compounds.

Biological Activity and Drug Development

The structural complexity and presence of multiple functional groups in thiophene-based compounds like the one suggest their potential in biological applications, including as scaffolds for drug development. Thiophene derivatives have been evaluated for various biological activities, including anti-rheumatic, antimicrobial, and anticancer properties. For instance, ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes demonstrated significant antioxidant, analgesic, and anti-rheumatic effects in vivo (Sherif & Hosny, 2014). Such findings support the exploration of this compound in drug discovery and development efforts, particularly in targeting diseases with inflammatory components.

Future Directions

Thiophene and indole derivatives are areas of active research in medicinal chemistry due to their wide range of biological activities. Future research could involve synthesizing and testing similar compounds to explore their potential as therapeutic agents.